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Technical Support Center: Methiodal
Myelography
This technical support center provides troubleshooting guides and frequently asked questions

(FAQs) regarding the long-term complications associated with Methiodal myelography. The

information is intended for researchers, scientists, and drug development professionals.

Frequently Asked Questions (FAQs)
Q1: What is the primary long-term complication associated with Methiodal myelography?

The primary and most significant long-term complication reported after myelography with

Methiodal (methiodal sodium) is adhesive arachnoiditis.[1][2] This condition involves

inflammation and scarring of the arachnoid mater, one of the membranes that surround the

brain and spinal cord, leading to the adhesion of nerve roots.

Q2: What are the symptoms of adhesive arachnoiditis?

Symptoms of adhesive arachnoiditis can be progressive and may develop years after the initial

myelogram. They include:

Chronic and severe back and limb pain

Sensory disturbances, such as numbness or tingling
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Motor weakness in the lower limbs

Bladder, bowel, and sexual dysfunction

Q3: How is adhesive arachnoiditis diagnosed after Methiodal myelography?

Diagnosis is typically made through magnetic resonance imaging (MRI), which can visualize

the characteristic clumping and adhesion of nerve roots within the thecal sac.[3][4]

Q4: Are there other reported long-term complications?

While adhesive arachnoiditis is the most emphasized long-term complication for older, oil-

based and water-soluble ionic contrast agents like Methiodal, other potential long-term issues

stemming from myelography in general can include chronic headaches, hydrocephalus, and

syringomyelia (the formation of a fluid-filled cyst within the spinal cord).[5][6][7]

Troubleshooting Guide
Issue: An experimental animal model subjected to Methiodal myelography is showing signs of

progressive neurological deficit weeks to months after the procedure.

Possible Cause: Development of adhesive arachnoiditis.

Troubleshooting Steps:

Behavioral Assessment: Systematically evaluate motor and sensory functions to quantify the

neurological deficit.

Imaging: Perform high-resolution MRI of the spine to look for signs of nerve root clumping,

dural sac constriction, or loculations of cerebrospinal fluid (CSF), which are indicative of

arachnoiditis.

Histopathological Analysis: In terminal studies, careful dissection and histological

examination of the spinal cord and meninges can confirm the presence of fibrosis and

adhesive changes consistent with arachnoiditis.

Quantitative Data Summary
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The following table summarizes the incidence of adhesive arachnoiditis following myelography

with various contrast agents, including Methiodal sodium.

Contrast Agent
Number of Cases
with Adhesive
Arachnoiditis

Total Number of
Cases

Incidence Rate

Methiodal sodium 5 46 10.9%

Iothalamate

meglumine
24 96 25.0%

Iocarmate meglumine 7 12 58.3%

Iodophendylate

(Myodil/Pantopaque)
7 10 70.0%

Metrizamide 0 90 0.0%

Data extracted from a study analyzing repeat myelography films for signs of meningeal

changes.[2]

Experimental Protocols
Protocol: Magnetic Resonance Imaging (MRI) for the Detection of Adhesive Arachnoiditis

This protocol outlines a general procedure for using MRI to diagnose adhesive arachnoiditis in

a research setting.

Animal Preparation: Anesthetize the subject according to approved institutional protocols.

Position the animal on the MRI scanner bed, ensuring the spine is aligned with the imaging

coil.

Imaging Sequences:

T2-weighted sagittal and axial sequences: These are crucial for visualizing the

cerebrospinal fluid and identifying nerve root adhesions. Look for:

Central clumping of nerve roots (Type 1 arachnoiditis).[3]
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Peripheral adhesion of nerve roots to the theca (Type 2 arachnoiditis).[3]

Complete opacification of the thecal sac by clumped nerve roots (Type 3 arachnoiditis).

[3]

T1-weighted sagittal and axial sequences: These can provide anatomical detail and may

be performed pre- and post-administration of a gadolinium-based contrast agent to assess

for inflammation, although chronic arachnoiditis may not consistently show enhancement.

Image Analysis: A radiologist experienced in neuroradiology should interpret the images,

specifically looking for the displacement and clumping of nerve roots, and the obliteration of

the subarachnoid space.
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Caption: Logical pathway from Methiodal injection to adhesive arachnoiditis.
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Experimental Workflow for Investigating Complications

Start:
Animal Model Undergoes
Methiodal Myelography

Long-Term Monitoring
(Weeks to Months)

Neurological Assessment
(Motor and Sensory)

MRI of the Spine

If deficits are observed

Terminal Study:
Histopathological Analysis

End:
Confirmation of

Adhesive Arachnoiditis

Click to download full resolution via product page

Caption: Experimental workflow for identifying Methiodal-induced arachnoiditis.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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